(1R,5R)-6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,1'-cyclopropan]-3-one

• IUPAC Name: (1R,5R)-6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,1'-cyclopropane]-3-one
• InChI: InChI=1S/C11H16O/c1-10(2)7-5-8(10)11(3-4-11)9(12)6-7/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key: DWGXQWXPVHNLHF-HTQZYQBOSA-N
• Canonical SMILES: CC1(C2CC1C3(CC3)C(=O)C2)C
• Isomeric SMILES: CC1([C@@H]2C[C@H]1C3(CC3)C(=O)C2)C
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol

Description

Bicyclo[2.1.1]hexanes are valuable saturated bicyclic structures incorporated in newly developed bio-active compounds. They are playing an increasingly important role, while being still underexplored from a synthetic accessibility point of view.

Synthesis Analysis

An efficient and modular approach toward new 1,2-disubstituted bicyclo[2.1.1]hexane modules has been disclosed. The strategy is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.

Molecular Structure Analysis

The molecular structure of related compounds like Bicyclo[3.1.1]heptane can be viewed using Java or Javascript.

Chemical Reactions Analysis

The synthesis of bicyclo[3.1.0]hexanes has been achieved via a (3 + 2) annulation of cyclopropenes with aminocyclopropanes. Using an organic or an iridium photoredox catalyst and blue LED irradiation, good yields were obtained for a broad range of cyclopropene and cyclopropylaniline derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various methods. For example, the condensed phase thermochemistry data for related compounds like Bicyclo[2.2.1]heptane can be found in databases like the NIST Chemistry WebBook.

Future Directions

The future directions in the research of these types of compounds could involve exploring their synthetic accessibility and finding new transformations to create sp3-rich new chemical space.

Mechanism of Action

Target of Action

It’s worth noting that bicyclo[311]heptanes (BCHeps) have emerged as new bioisosteres for meta-substituted arenes . Bioisosteres are compounds or groups that have similar physical or chemical properties which produce broadly similar biological properties to another chemical compound.

Mode of Action

Bcheps have been shown to improve metabolic stability and lipophilicity compared to the parent arene-containing drug . This suggests that the compound might interact with its targets in a way that enhances these properties.

Pharmacokinetics

The improved metabolic stability and lipophilicity of bcheps suggest that they may have favorable pharmacokinetic properties .

Result of Action

The improved metabolic stability and lipophilicity of bcheps suggest that they may have beneficial effects at the molecular and cellular level .